Cas no 946769-29-5 (N-(3-amino-4-methylphenyl)butanamide)

N-(3-amino-4-methylphenyl)butanamide structure
946769-29-5 structure
Product Name:N-(3-amino-4-methylphenyl)butanamide
CAS No:946769-29-5
MF:C11H16N2O
MW:192.257542610168
MDL:MFCD09936179
CID:1087297
PubChem ID:17607915
Update Time:2025-09-26

N-(3-amino-4-methylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-Amino-4-methylphenyl)butyramide
    • N-(3-amino-4-methylphenyl)butanamide
    • CS-0118524
    • MFCD09936179
    • 946769-29-5
    • BS-36271
    • SCHEMBL11028119
    • DTXSID90589814
    • AKOS000100561
    • MDL: MFCD09936179
    • Inchi: 1S/C11H16N2O/c1-3-4-11(14)13-9-6-5-8(2)10(12)7-9/h5-7H,3-4,12H2,1-2H3,(H,13,14)
    • InChI Key: AKSKCPZUDHYRBF-UHFFFAOYSA-N
    • SMILES: O=C(CCC)NC1C=CC(C)=C(C=1)N

Computed Properties

  • Exact Mass: 192.126263138g/mol
  • Monoisotopic Mass: 192.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 394.7±30.0 °C at 760 mmHg
  • Flash Point: 192.5±24.6 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(3-amino-4-methylphenyl)butanamide Security Information

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